3-(Difluoromethyl)-1-(2-fluorophenyl)pyrazole-4-carboxylic acid

• IUPAC Name: 3-(difluoromethyl)-1-(2-fluorophenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H7F3N2O2/c12-7-3-1-2-4-8(7)16-5-6(11(17)18)9(15-16)10(13)14/h1-5,10H,(H,17,18)
• InChI Key: ZHIIPUWZBPWZQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C(=N2)C(F)F)C(=O)O)F
• Molecular Formula: C11H7F3N2O2
• Molecular Weight: 256.18 g/mol

Description

The compound “3-(Difluoromethyl)-1-(2-fluorophenyl)pyrazole-4-carboxylic acid” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by a pyrazole ring attached to a phenyl ring at one position and a carboxylic acid group at another position. The presence of fluorine atoms would likely influence the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group would likely make the compound acidic and polar.

Future Directions

The study of fluorinated pyrazoles is a promising area of research, given the unique properties imparted by the fluorine atoms. Future research could explore the synthesis, reactivity, and potential applications of this and similar compounds.